Cas no 2098041-90-6 (5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol)

• Product Name: 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol
• CAS No: 2098041-90-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5725356
• PubChem ID: 121199488
• Update Time: 2025-10-28

5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• AKOS026706839
• 2098041-90-6
• 5-(hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol
• F1907-1244
• 5-(hydroxymethyl)-2-methyl-4-(morpholin-4-ylmethyl)pyridin-3-ol
• starbld0016223
• 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol

• Inchi： 1S/C12H18N2O3/c1-9-12(16)11(10(8-15)6-13-9)7-14-2-4-17-5-3-14/h6,15-16H,2-5,7-8H2,1H3
• InChI Key： GEORLIMCBUMKAX-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=C(C(C)=NC=C2CO)O)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 65.8Ų

Additional information on 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol

Introduction to 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol (CAS No. 2098041-90-6)

5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol, identified by its Chemical Abstracts Service (CAS) number 2098041-90-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyridine core substituted with functional groups that make it a promising candidate for further investigation in medicinal applications. The presence of both hydroxymethyl and morpholinomethyl substituents introduces unique chemical properties that may contribute to its biological activity, making it a subject of considerable research interest.

The structure of 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol encompasses a pyridin-3-ol backbone, which is a common scaffold in many bioactive molecules. The hydroxymethyl group (-CH₂OH) at the 5-position and the morpholinomethyl group (-NCH₂CH₂O-) at the 4-position are particularly noteworthy, as they can engage in various interactions with biological targets. These interactions may include hydrogen bonding, hydrophobic interactions, or even coordination with metal ions, depending on the specific context of the compound's application.

In recent years, there has been growing attention on pyridine derivatives due to their versatility in drug design. Pyridine-based compounds are widely recognized for their ability to modulate biological pathways, making them valuable in the development of therapeutic agents. The specific arrangement of substituents in 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol suggests potential applications in areas such as enzyme inhibition, receptor binding, or as intermediates in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential to serve as a building block for novel drug candidates. The morpholinomethyl group, in particular, is often employed in medicinal chemistry due to its ability to enhance solubility and metabolic stability while maintaining strong binding affinity to biological targets. This makes 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol an attractive starting point for designing molecules with improved pharmacokinetic properties.

Recent studies have highlighted the importance of optimizing molecular structure to achieve desired pharmacological effects. The combination of hydroxymethyl and morpholinomethyl groups in 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol may confer unique advantages over simpler analogs, such as enhanced binding affinity or selectivity for specific biological targets. For instance, such compounds have shown promise in preclinical models as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter systems.

The synthesis of 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethyl)pyridin-3-ol presents an interesting challenge for synthetic chemists. The introduction of multiple functional groups into a pyridine core requires careful planning to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, may be employed to construct the desired framework efficiently. The development of scalable synthetic routes is crucial for advancing this compound into clinical development.

The pharmacological profile of 5-(Hydroxymethyl)-2-methyl-4-(morpholinomethy l)pyridin -3 -ol is still under investigation, but preliminary data suggest that it may exhibit a range of biological activities. For example, it could interact with proteins involved in signal transduction or metabolic pathways relevant to diseases such as cancer or neurodegeneration. Further research is needed to elucidate its mechanism of action and potential therapeutic applications.

In conclusion,5-(Hydroxymeth yl)-2-m ethyl -4 -(morph olin om ethyl )py ridin -3 -ol (CAS No . 2098041 -90 -6) represents an intriguing molecule with potential pharmaceutical significance . Its unique structural features and demonstrated synthetic feasibility make it a valuable asset for medicinal chemists seeking to develop novel therapeutic agents . As research progresses , this compound holds promise for contributing to advancements in drug discovery and development across multiple therapeutic areas .